2-((3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H17F2N3O3S2/c1-2-30-18-6-4-3-5-16(18)25-19(28)12-32-22-26-17-7-8-31-20(17)21(29)27(22)15-10-13(23)9-14(24)11-15/h3-11H,2,12H2,1H3,(H,25,28)
• InChI Key: RLKSIIMFYXTRGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)F)F)SC=C3
• Molecular Formula: C22H17F2N3O3S2
• Molecular Weight: 473.5 g/mol
• CAS No.: 1794782-40-3

Description

2-((3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H17F2N3O3S2 and its molecular weight is 473.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound is involved in the synthesis of thiazoles and their fused derivatives, showcasing its utility in creating compounds with potential antimicrobial activities. This includes reactions with various reagents to yield derivatives with significant in vitro antimicrobial activity against bacterial and fungal isolates (Wardkhan et al., 2008).
• It serves as a precursor in radiosynthesis, particularly for compounds like DPA-714, which are used in positron emission tomography (PET) imaging to study the translocator protein (18 kDa) (Dollé et al., 2008).

Antitumor Activity

• Thieno[3,2-d]pyrimidine derivatives, including compounds structurally related to the one , have been synthesized and evaluated for their antitumor activities. These compounds demonstrated potent anticancer activity on various human cancer cell lines, highlighting their potential as therapeutic agents (Hafez & El-Gazzar, 2017).

Dual Inhibitory Activity

• Research on thieno[2,3-d]pyrimidine antifolates has shown that these compounds can act as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the synthesis of DNA and cell proliferation. This dual inhibitory activity makes them promising candidates for cancer treatment (Gangjee et al., 2008).

Enzyme Inhibition for Cardiovascular Diseases

• The thiouracil derivative PF-06282999, structurally related to the compound , has been explored as an irreversible inactivator of the myeloperoxidase enzyme for potential treatment of cardiovascular diseases. The pharmacokinetics and disposition of this compound were studied across animals and humans, highlighting the renal excretion of the unchanged parent as the principal clearance mechanism (Dong et al., 2016).